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Compound of Interest

Compound Name: (+/-)-Tortuosamine

Cat. No.: B15193512 Get Quote

An In-Depth Technical Guide to (+/-)-Tortuosamine for Researchers, Scientists, and Drug

Development Professionals

Introduction
(+/-)-Tortuosamine is a racemic alkaloid naturally found in the plant Sceletium tortuosum, a

succulent native to South Africa. This plant, commonly known as Kanna, has a long history of

traditional use for its mood-elevating and anxiety-reducing properties[1][2][3]. As a constituent

of Sceletium tortuosum, (+/-)-tortuosamine is of significant interest to the scientific community

for its potential psychoactive and therapeutic effects. Research has indicated that the alkaloids

in Sceletium tortuosum, including tortuosamine, may act as serotonin reuptake inhibitors and

phosphodiesterase-4 (PDE4) inhibitors, highlighting their potential in the management of

anxiety and depression[1][2][3]. This technical guide provides a comprehensive overview of the

chemical identifiers, synthesis, isolation, and key biological assays related to (+/-)-
Tortuosamine.

Chemical Identifiers
A clear identification of (+/-)-Tortuosamine is crucial for research and development. The

following table summarizes its key chemical identifiers.
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Identifier Value

CAS Number 79517-20-7

IUPAC Name
2-[6-(3,4-dimethoxyphenyl)-5,6,7,8-

tetrahydroquinolin-6-yl]-N-methylethanamine

Molecular Formula C₂₀H₂₆N₂O₂

Molecular Weight 326.44 g/mol

InChI

InChI=1S/C20H26N2O2/c1-21-12-10-20(9-8-17-

15(14-20)5-4-11-22-17)16-6-7-18(23-2)19(13-

16)24-3/h4-7,11,13,21H,8-10,12,14H2,1-3H3

InChIKey QFRVOGLOHJOHAY-UHFFFAOYSA-N

SMILES
CNCCC1(CCC2=C(C1)C=CC=N2)C3=CC(=C(C

=C3)OC)OC

Synthesis of (+/-)-Tortuosamine
The total synthesis of (+/-)-Tortuosamine has been achieved through various routes. One

notable approach involves a multi-step process culminating in the formation of the

characteristic substituted quinoline ring structure[4][5]. A generalized workflow for a potential

synthetic route is outlined below.
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Starting Materials
(e.g., substituted cyclohexanone and acrolein)

[3+3] Condensation

Synergistic Cu(I)/iminium catalysis

Formation of Pyridine Ring

Introduction of the
(3,4-dimethoxyphenyl) group

Introduction of the
(2-(methylamino)ethyl) group
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Presynaptic Neuron Synaptic Cleft Postsynaptic Neuron

Serotonin (5-HT)
Release Serotonin (5-HT) 5-HT ReceptorsSignal Transduction

Serotonin Transporter
(SERT)

Reuptake

(+/-)-Tortuosamine Inhibits

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15193512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ATP

Adenylyl Cyclase

cAMP

Stimulation

PDE4Protein Kinase A
(PKA) Activation

AMP

Hydrolysis

(+/-)-Tortuosamine

Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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